N-(3-(difluoromethoxy)phenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide

• IUPAC Name: N-[3-(difluoromethoxy)phenyl]-2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]acetamide
• InChI: InChI=1S/C17H14F3N3O2S/c1-23(17-22-15-12(18)6-3-7-13(15)26-17)9-14(24)21-10-4-2-5-11(8-10)25-16(19)20/h2-8,16H,9H2,1H3,(H,21,24)
• InChI Key: UWXHMNFQFILCQZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC(=CC=C1)OC(F)F)C2=NC3=C(C=CC=C3S2)F
• Molecular Formula: C17H14F3N3O2S
• Molecular Weight: 381.4 g/mol

Description

N-(3-(difluoromethoxy)phenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide is a useful research compound. Its molecular formula is C17H14F3N3O2S and its molecular weight is 381.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research into benzothiazole derivatives, including compounds structurally related to N-(3-(difluoromethoxy)phenyl)-2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)acetamide, has shown promising antitumor activity. The synthesis of new derivatives bearing different heterocyclic rings has been explored, with some compounds demonstrating considerable anticancer activity against various cancer cell lines. This suggests a potential for these compounds in cancer therapy, underscoring the importance of structural modifications to enhance therapeutic efficacy (Yurttaş, Tay, & Demirayak, 2015).

Synthesis and Evaluation for Biological Activities

The compound and its analogs have been synthesized and assessed for biological activities beyond antitumor effects. This includes the exploration of their antibacterial properties and potential as local anesthetics. Such research highlights the versatility of these compounds in medicinal chemistry, where modifications can lead to various biological activities (Boechat et al., 2011).

Anticancer Screening

Further studies have involved the synthesis of new imidazothiadiazole analogs, showcasing a methodological approach to creating compounds with potential anticancer properties. These efforts are part of a broader search for novel therapeutic agents that can offer improved treatment options for cancer patients. The evaluation of these compounds against cancer cell lines provides essential insights into their potential efficacy and mechanisms of action (Abu-Melha, 2021).